Cas no 77386-82-4 (Diethyl Malonate-13C2)

Diethyl Malonate-13C2 Properties

Names and Identifiers

• Propanedioic-1,3-13C2acid, diethyl ester
• DIETHYL MALONATE (1,3-13C2)
• DIETHYL MALONATE, [1,3-13C2]
• Diethyl Malonate-13C2
• < 1,3-(13)C2> -Malonsaeure-diethylester
• < 1,3-13C2> -Malonsaeurediaethylester
• < 1,3-13C2> Malonsaeure-diethylester
• 488798_ALDRICH
• diethyl < 1,3-(13)C2> malonate
• diethyl < 1,3-(13)C2> -malonate
• diethyl < 1,3-13C2> malonate
• Diethyl malonate-1,3-13C2
• Diethyl< 1,3-(13)C2> malonat
• I14-46174
• diethyl (1,3-13C2)propanedioate
• SCHEMBL1331824
• AKOS015913165
• Diethyl malonate-1,3-13C2, 99 atom % 13C
• DTXSID80480028
• 77386-82-4
• Propanedioic-1,3-13C2 Acid Diethyl Ester
• +Expand

• InChIKey： IYXGSMUGOJNHAZ-AKZCFXPHSA-N
• Inchi： InChI=1S/C7H12O4/c1-3-10-6(8)5-7(9)11-4-2/h3-5H2,1-2H3/i6+1,7+1
• SMILES： CCO[13C](=O)C[13C](=O)OCC

Computed Properties

• Exact Mass: 162.08026853g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 162.08026853g/mol
• Heavy Atom Count: 11
• Complexity: 125
• Isotope Atom Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Refractive Index: n20/D 1.414(lit.)
• Boiling Point: 199 °C(lit.)
• Melting Point: −51-−50 °C(lit.)
• Flash Point: 212 °F
• Density: 1.067 g/mL at 25 °C